3-methoxy-1-{2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl}pyridin-2(1H)-one

• IUPAC Name: 3-methoxy-1-[2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl]pyridin-2-one
• InChI: InChI=1S/C20H24N2O4/c1-25-17-7-4-3-6-16(17)15-9-12-21(13-10-15)19(23)14-22-11-5-8-18(26-2)20(22)24/h3-8,11,15H,9-10,12-14H2,1-2H3
• InChI Key: ZOVZDUWCCRBFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCN(CC2)C(=O)CN3C=CC=C(C3=O)OC
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic compounds involves multi-component reactions, which are efficient for constructing diverse molecular architectures. For instance, novel pyridine derivatives have been synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine as starting materials in a one-spot three-component reaction, demonstrating the versatility of such approaches in creating complex molecules (Wu Feng, 2011). These methodologies offer a pathway to the synthesis of the compound , highlighting the strategic use of starting materials and conditions to achieve the desired product.

Molecular Structure Analysis

The molecular structure of complex organic compounds is crucial in understanding their reactivity and properties. X-ray single crystal diffraction is a common technique used for this purpose. For instance, various compounds have been fully characterized to determine their molecular structure, confirming the arrangements of atoms and functional groups within the molecule through spectroscopic methods and X-ray crystal analysis (M. Al‐Refai et al., 2016). These analyses provide insight into the geometric parameters essential for understanding the structural aspects of similar compounds.

Chemical Reactions and Properties

The chemical reactivity of a compound is influenced by its molecular structure. Studies on similar compounds reveal that they undergo various chemical reactions, including condensation, cycloaromatization, and ring-opening reactions, under specific conditions. For example, reactions between 2-pyridylamides and diazomethane have been used to synthesize pyridine derivatives, demonstrating the compound's ability to participate in chemical transformations (Z. G. Aliev et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are essential for understanding a compound's behavior in different environments. For example, the solubility and crystalline structure can be influenced by the compound's molecular geometry and intermolecular interactions, as observed in compounds with similar molecular structures (L. Kuleshova & V. Khrustalev, 2000).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards different reagents, and stability, define a compound's applications and handling. These properties are determined by the functional groups present in the molecule and their electronic environment. For example, the presence of electron-donating or withdrawing groups can significantly affect the compound's reactivity and stability, as evidenced in the synthesis and characterization studies of similar compounds (P. K. Mahata et al., 2003).

Scientific Research Applications

Insecticidal Activity

3-Methoxy-1-{2-[4-(2-Methoxyphenyl)Piperidin-1-Yl]-2-Oxoethyl}Pyridin-2(1H)-One and related pyridine derivatives have been studied for their potential as insecticides. For example, E. A. Bakhite et al. (2014) explored the synthesis and toxicity of several pyridine derivatives against the cowpea aphid, Aphis craccivora Koch. Their study found significant insecticidal activities in these compounds, with some showing a stronger effect than conventional insecticides like acetamiprid (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Synthesis and Characterization

The compound has been a subject of interest in chemical synthesis and characterization studies. Wu Feng (2011) conducted research on the three-component synthesis of novel pyridine derivatives, including a compound closely related to 3-methoxy-1-{2-[4-(2-methoxyphenyl)piperidin-1-yl]-2-oxoethyl}pyridin-2(1H)-one. This study highlights the compound's significance in advancing synthetic chemistry methodologies (Wu Feng, 2011).

Antiarrhythmic and Antihypertensive Effects

Barbara Malawska et al. (2002) investigated a series of pyrrolidin-2-one and pyrrolidine derivatives, including compounds structurally similar to the queried chemical, for their antiarrhythmic and antihypertensive effects. These compounds showed promise in treating arrhythmias and hypertension, with some derivatives demonstrating strong activities in these areas (Malawska, Kulig, Filipek, Sapa, Maciag, Zygmunt, & Antkiewicz-Michaluk, 2002).

Antibacterial Activity

Jun-Seob Kim et al. (2011) identified a derivative, 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate (C10), as an effective agent in targeting bacterial persisters. This research presents the compound's potential in combating bacteria that are resistant to conventional antibiotics (Kim, Heo, Yang, Lee, Cho, Kim, Suh, Lim, Shin, & Kim, 2011).

Bioactivity Studies

Other studies have focused on the bioactivity of related compounds. For instance, research on polymethoxylated fused pyridine ring systems, which share structural similarities with the queried compound, revealed their potential as antitumor agents. Such compounds displayed a broad spectrum of antitumor activity in in-vitro screenings (Rostom, Hassan, & El-Subbagh, 2009).